Cas no 130129-51-0 (1,3-Isobenzofurandione, 4,5,7-trifluoro-)

1,3-Isobenzofurandione, 4,5,7-trifluoro- structure
130129-51-0 structure
Product Name:1,3-Isobenzofurandione, 4,5,7-trifluoro-
CAS No:130129-51-0
MF:C8HF3O3
MW:202.086952924728
CID:3705186
PubChem ID:9815604
Update Time:2025-04-22

1,3-Isobenzofurandione, 4,5,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4,5,7-trifluoro-
    • SCHEMBL855571
    • DTXSID501283969
    • XQINKQVFUASLEF-UHFFFAOYSA-N
    • 130129-51-0
    • 3,4,6-trifluorophthalic anhydride
    • 4,5,7-Trifluoro-1,3-isobenzofurandione
    • Inchi: 1S/C8HF3O3/c9-2-1-3(10)6(11)5-4(2)7(12)14-8(5)13/h1H
    • InChI Key: XQINKQVFUASLEF-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C2C(=O)OC(C=21)=O)F)F

Computed Properties

  • Exact Mass: 201.98777838g/mol
  • Monoisotopic Mass: 201.98777838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų
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